![molecular formula C5F11I B042553 Pentane, 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodo- CAS No. 638-79-9](/img/structure/B42553.png)
Pentane, 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodo-
Overview
Description
Pentane, 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodo- (C5F11I), is a fluorinated organic iodide compound that has been used for a variety of scientific applications due to its unique chemical structure. C5F11I is a member of the pentane family of compounds and is composed of five carbon atoms, eleven fluorine atoms, and one iodine atom. C5F11I has several unique properties that make it useful for a variety of scientific research applications, including its low melting point and its ability to form strong bonds with other compounds.
Scientific Research Applications
Fluorine Chemistry Research in fluorine chemistry has utilized derivatives like 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodo- for producing fluorohydrocarbons, which have various applications in industrial and pharmaceutical chemistry. For instance, the alkylation of perfluoro-2-methyl-2-pentylcarbanion with alkyl and allyl halides has been studied to yield novel fluorohydrocarbon structures (Dmowski & Woźniacki, 1987).
Catalysis and Reactions The catalytic hydrodefluorination of C(sp3)-F bonds in compounds like fluoropentane demonstrates another application area, where certain catalysts have been used to convert fluropentane to pentane. Such reactions are fundamental in understanding and manipulating molecular structures for various scientific purposes (Scott, Çelenligil-Çetin, & Ozerov, 2005).
High Energy Density Materials In the field of defense and energy, pentane derivatives have been studied for their potential as high energy density materials (HEDMs). Theoretical studies on polynitrobicyclo[1.1.1]pentanes, for instance, have revealed promising energetic characteristics and stability, which could be beneficial in defense applications (Ghule et al., 2011).
Medicinal Chemistry In medicinal chemistry, the structural motifs of pentane derivatives, such as bicyclo[1.1.1]pentanes, have been increasingly utilized for their physicochemical properties and as functional group bioisosteres. These small aliphatic rings offer distinct advantages in drug design, demonstrating the versatility of pentane derivatives in this domain (Bauer et al., 2021).
Mechanism of Action
Target of Action
Perfluoroalkyl halides, a class to which perfluoropentyliodide belongs, are known to interact with various organic molecules . They are used for the introduction of fluorinated groups into these molecules .
Mode of Action
Perfluoropentyliodide’s mode of action involves its interaction with its targets, leading to the introduction of fluorinated groups into organic molecules . This process is facilitated by the compound’s unique structure, which includes a carbon-fluorine bond known for its high bond strength .
Biochemical Pathways
For instance, some Pseudomonas species can degrade perfluoroalkyl acids under aerobic conditions
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, Excretion) properties of Perfluoropentyliodide is currently limited. The pharmacokinetics of perfluoroalkyl compounds, in general, is an active area of research . These compounds are known for their persistence in the environment due to their resistance to degradation .
Result of Action
The introduction of fluorinated groups into organic molecules can significantly alter their properties, potentially leading to various biological effects .
Action Environment
Perfluoropentyliodide, like other perfluoroalkyl compounds, is persistent in the environment due to its resistance to degradation . Environmental factors such as temperature, pH, and the presence of other chemicals can potentially influence its action, efficacy, and stability.
properties
IUPAC Name |
1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodopentane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5F11I/c6-1(7,2(8,9)4(12,13)14)3(10,11)5(15,16)17 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCEJJSGJNCSQFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)(F)F)(F)F)(C(C(F)(F)I)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5F11I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5060936 | |
Record name | 1-Iodoperfluoropentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5060936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
395.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
638-79-9 | |
Record name | 1,1,1,2,2,3,3,4,4,5,5-Undecafluoro-5-iodopentane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=638-79-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Iodoundecafluoropentane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000638799 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pentane, 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Iodoperfluoropentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5060936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-iodo | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.319 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-IODOUNDECAFLUOROPENTANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XHY4SX6N97 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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